Cas no 1019127-40-2 (2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine)

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine structure
1019127-40-2 structure
Product name:2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
CAS No:1019127-40-2
MF:C12H17NS
MW:207.33508181572
CID:5814240
PubChem ID:43186303

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 2-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
    • 2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-2-yl)pyrrolidine
    • 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
    • CS-0267438
    • 1019127-40-2
    • EN300-1852813
    • AKOS000209038
    • Inchi: 1S/C12H17NS/c1-2-6-11-9(4-1)8-12(14-11)10-5-3-7-13-10/h8,10,13H,1-7H2
    • InChI Key: CHKRTQOUXNQMAL-UHFFFAOYSA-N
    • SMILES: N1CCCC1C1SC2CCCCC=2C=1

Computed Properties

  • Exact Mass: 207.10817072g/mol
  • Monoisotopic Mass: 207.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.3Ų
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.119±0.06 g/cm3(Predicted)
  • Boiling Point: 338.7±30.0 °C(Predicted)
  • pka: 9.81±0.10(Predicted)

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1852813-0.05g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
0.05g
$707.0 2023-09-18
Enamine
EN300-1852813-1.0g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
1g
$1272.0 2023-06-02
Enamine
EN300-1852813-0.1g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
0.1g
$741.0 2023-09-18
Enamine
EN300-1852813-0.25g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
0.25g
$774.0 2023-09-18
Enamine
EN300-1852813-2.5g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
2.5g
$1650.0 2023-09-18
Enamine
EN300-1852813-10.0g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
10g
$5467.0 2023-06-02
Enamine
EN300-1852813-1g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
1g
$842.0 2023-09-18
Enamine
EN300-1852813-5g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
5g
$2443.0 2023-09-18
Enamine
EN300-1852813-0.5g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
0.5g
$809.0 2023-09-18
Enamine
EN300-1852813-10g
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
1019127-40-2
10g
$3622.0 2023-09-18

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